N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C12H7ClN2O2S/c13-7-3-4-8-10(6-7)18-12(14-8)15-11(16)9-2-1-5-17-9/h1-6H,(H,14,15,16)
• InChI Key: XXLNVRGXECGOQP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C12H7ClN2O2S
• Molecular Weight: 278.71 g/mol

Description

“N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide” is a chemical compound with the empirical formula C9H7ClN2OS. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C(C)NC1=NC(C=C2)=C(C=C2Cl)S1. The InChI key for this compound is BCQXILHHRAEBLY-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 226.68. The compound’s properties can be represented by the SMILES string O=C(C)NC1=NC(C=C2)=C(C=C2Cl)S1.

Scientific Research Applications

Chemical and Physical Properties

Benzothiazoles, including derivatives similar to N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide, are key in the study of coordination chemistry due to their ability to act as ligands forming complex compounds. These compounds exhibit diverse spectroscopic properties, structures, magnetic properties, and have shown biological and electrochemical activity, which can be foundational for exploring novel scientific applications (Boča, Jameson, & Linert, 2011).

Therapeutic Potential and Biological Activity

Benzothiazole derivatives have been extensively studied for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The structural simplicity and the presence of the benzothiazole nucleus are critical for the development of chemotherapeutic agents, especially in the context of antitumor activities. This highlights the significance of this compound and its analogs in the development of new therapeutic agents (Kamal, Hussaini, & Malik, 2015).

Pharmacological Applications

Research on benzothiazole and its derivatives, including compounds like this compound, continues to reveal their potential as pharmacological agents. These compounds have been investigated for a variety of pharmacological activities such as anti-viral, anti-microbial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anti-cancer properties. The diverse biological activities make them rapidly developing and interesting compounds in medicinal chemistry, showcasing their versatility and potential in drug discovery and development (Bhat & Belagali, 2020).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety information includes the signal word “Warning” and the hazard statements "H302 - H319". Precautionary statements include "P305 + P351 + P338".

Future Directions

The future directions for “N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide” and similar compounds could involve further development and evaluation of their biological activities. For instance, novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes involved in inflammatory responses, such as cyclo-oxygenase (cox) enzymes .

Mode of Action

Based on the anti-inflammatory activities of similar compounds, it can be hypothesized that this compound may inhibit the activity of cox enzymes, thereby reducing the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, which leads to the production of prostaglandins and leukotrienes, key mediators of inflammation . By inhibiting COX enzymes, the compound may reduce the production of these inflammatory mediators .

Result of Action

Similar compounds have been shown to have anti-inflammatory and analgesic activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of N-(6-chloro-1,3-benzothiazol-2-yl)furan-2-carboxamide .